Cas no 1225437-09-1 (3-Azaspiro[5.5]undecan-9-one hydrochloride)

• Product Name: 3-Azaspiro[5.5]undecan-9-one hydrochloride
• CAS No: 1225437-09-1
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• MDL: MFCD27920789
• CID: 1090898
• PubChem ID: 67315842
• Update Time: 2025-11-02

3-Azaspiro[5.5]undecan-9-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecan-9-one hydrochloride
• 3-Aza-spiro[5.5]undecan-9-one hydrochloride
• 3-Aza-spiro[5.5]undecan-9-one HCl
• Z1954803451
• SB32004
• CS-0146243
• A1-01024
• SY355467
• 3-AZASPIRO[5.5]UNDECAN-9-ONE HCL
• 3-Azaspiro[5.5]undecan-9-one,hydrochloride
• DB-151520
• FSPCKFWOMKQBEH-UHFFFAOYSA-N
• 3-Azaspiro[5.5]undecan-9-onehydrochloride
• PS-16177
• 1225437-09-1
• SCHEMBL2203698
• AZB43709
• EN300-7353335
• 3-azaspiro[5.5]undecan-9-one;hydrochloride
• MFCD27920789

• MDL： MFCD27920789
• Inchi： 1S/C10H17NO.ClH/c12-9-1-3-10(4-2-9)5-7-11-8-6-10;/h11H,1-8H2;1H
• InChI Key： FSPCKFWOMKQBEH-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC2(CC1)CCNCC2

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-Azaspiro[5.5]undecan-9-one hydrochloride

3-Azaspiro[5.5]undecan-9-one Hydrochloride (CAS 1225437-09-1): A Versatile Building Block in Modern Pharmaceutical Research

The 3-Azaspiro[5.5]undecan-9-one hydrochloride (CAS 1225437-09-1) represents an important class of spirocyclic compounds that has gained significant attention in medicinal chemistry and drug discovery. This nitrogen-containing spirocycle serves as a privileged scaffold for the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and GPCR-targeting pharmaceuticals.

Chemically classified as a spirocyclic ketone hydrochloride, this compound features a unique 3-azaspiro[5.5]undecane core structure that combines the rigidity of spiro systems with the versatility of nitrogen-containing heterocycles. The presence of both spiro junction and protonatable nitrogen makes it particularly valuable for designing molecules with improved blood-brain barrier penetration and target binding affinity.

Recent advances in AI-driven drug discovery have highlighted the importance of spirocyclic scaffolds like 3-Azaspiro[5.5]undecan-9-one hydrochloride in addressing challenging biological targets. The compound's three-dimensional complexity and vectorial diversity make it particularly suitable for targeting protein-protein interactions and allosteric binding sites, which are currently hot topics in pharmaceutical research.

In synthetic chemistry, 1225437-09-1 serves as a key intermediate for constructing more complex spirocyclic drug candidates. Its ketone functionality allows for various transformations including reductive amination, Grignard additions, and condensation reactions. The hydrochloride salt form enhances the compound's stability and solubility, making it more practical for laboratory use and scale-up processes.

The pharmaceutical industry has shown growing interest in 3-Azaspiro[5.5]undecane derivatives due to their potential in treating neurological disorders. Several research groups have reported promising results with analogs of this scaffold in modulating neurotransmitter receptors and ion channels, addressing current medical needs in depression, anxiety, and neurodegenerative diseases.

From a medicinal chemistry perspective, the spiro[5.5]undecane system offers distinct advantages in drug design. The constrained geometry helps reduce conformational flexibility, potentially improving target selectivity and minimizing off-target effects. This has become particularly relevant in the era of precision medicine, where researchers seek compounds with cleaner pharmacological profiles.

The synthesis of 3-Azaspiro[5.5]undecan-9-one hydrochloride typically involves ring-closing strategies that construct the spiro center, followed by selective functionalization of the ketone position. Recent green chemistry approaches have focused on optimizing these synthetic routes to improve atom economy and reduce environmental impact, aligning with current sustainable chemistry initiatives in the pharmaceutical industry.

Analytical characterization of CAS 1225437-09-1 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the spirocyclic structure and purity. These quality control measures are crucial for ensuring reproducible results in biological screening and structure-activity relationship studies.

In the context of fragment-based drug discovery, the 3-Azaspiro[5.5]undecane scaffold has emerged as a valuable three-dimensional fragment for library design. Its relatively small size combined with structural complexity makes it ideal for exploring undruggable targets, a major focus area in contemporary drug development.

The commercial availability of 3-Azaspiro[5.5]undecan-9-one hydrochloride has facilitated its adoption across academic and industrial laboratories. Suppliers typically offer this compound with detailed certificates of analysis, supporting its use in high-throughput screening campaigns and hit-to-lead optimization programs.

Looking forward, the spirocyclic chemistry represented by 1225437-09-1 is expected to play an increasingly important role in addressing emerging challenges in drug discovery, particularly in the development of next-generation CNS therapeutics and targeted protein degraders. The unique spatial arrangement of this scaffold continues to inspire novel approaches to drug design and molecular recognition.

Researchers working with 3-Azaspiro[5.5]undecan-9-one hydrochloride should consider its potential for generating intellectual property, as novel derivatives of this scaffold may offer opportunities for patent protection in competitive therapeutic areas. The compound's versatility makes it suitable for multiple lead optimization strategies while maintaining core structural features.

In conclusion, 3-Azaspiro[5.5]undecan-9-one hydrochloride (CAS 1225437-09-1) stands as a significant example of how spirocyclic architectures are shaping modern medicinal chemistry. Its applications span from basic research to clinical candidate development, reflecting the growing importance of three-dimensional molecular frameworks in addressing complex biological targets and unmet medical needs.